Cas no 104022-83-5 (9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester)

• Product Name: 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester
• CAS No: 104022-83-5
• MF: C₁₆H₁₁ClO₆
• MW: 334.707944154739
• CID: 1140145
• PubChem ID: 101601414
• Update Time: 2025-07-17

9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester
• 4-Chloropinselin
• CHEBI:219897
• 104022-83-5
• starbld0004966
• AKOS040763025
• Methyl 4-chloro-2,8-dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylate
• BS-1124
• 4.Chloropinselin
• methyl 4-chloro-2,8-dihydroxy-6-methyl-9-oxoxanthene-1-carboxylate
• F92982

• Inchi： 1S/C16H11ClO6/c1-6-3-8(18)11-10(4-6)23-15-7(17)5-9(19)12(16(21)22-2)13(15)14(11)20/h3-5,18-19H,1-2H3
• InChI Key： MPIBVPSYWGPCFR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C2C(C3C(=CC(C)=CC=3OC=21)O)=O)O

Computed Properties

• Exact Mass: 334.02443
• Monoisotopic Mass: 334.0244158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 572.7±50.0 °C at 760 mmHg
• Flash Point: 300.1±30.1 °C
• PSA: 93.06
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester

Research Brief on 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester (CAS: 104022-83-5)

The compound 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester (CAS: 104022-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive xanthene derivatives. Xanthene scaffolds are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of chloro, hydroxy, and methyl ester functional groups in this specific derivative enhances its reactivity and potential for further chemical modifications, making it a valuable candidate for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action in inhibiting specific enzymes involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to demonstrate its high affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The study also reported a synthetic route optimization, achieving a 78% yield under mild reaction conditions, which could facilitate large-scale production for further preclinical evaluations.

In addition to its anti-inflammatory properties, recent investigations have uncovered its promising anticancer activity. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the compound's ability to induce apoptosis in certain cancer cell lines by modulating the Bcl-2 protein family. The methyl ester moiety was found to be crucial for cell membrane permeability, while the chloro and hydroxy groups contributed to target specificity. These findings position the compound as a potential scaffold for designing targeted cancer therapies.

From a chemical perspective, advanced spectroscopic techniques, including 2D-NMR and high-resolution mass spectrometry, have been employed to fully characterize the compound's structure and purity. These analyses confirmed the stability of the xanthene core under physiological conditions, addressing previous concerns about its potential degradation in biological systems. Furthermore, computational studies have predicted favorable pharmacokinetic properties, including moderate lipophilicity and acceptable blood-brain barrier permeability, expanding its potential therapeutic applications to neurological disorders.

Ongoing research is exploring the compound's utility in photodynamic therapy, leveraging the xanthene core's fluorescent properties. Preliminary results indicate that upon light activation, the compound generates reactive oxygen species with high efficiency, suggesting potential applications in both therapeutic and diagnostic (theranostic) approaches. This dual functionality makes it particularly attractive for developing precision medicine tools.

In conclusion, 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester represents a versatile chemical entity with multiple therapeutic potentials. Current research efforts are focused on optimizing its pharmacological profile through structural modifications and evaluating its safety and efficacy in animal models. The compound's unique structural features and demonstrated biological activities make it a promising candidate for further development in various therapeutic areas, warranting continued investigation by the chemical biology and medicinal chemistry communities.